Cas no 490-78-8 (2',5'-Dihydroxyacetophenone)

2',5'-Dihydroxyacetophenone structure
2',5'-Dihydroxyacetophenone structure
Product Name:2',5'-Dihydroxyacetophenone
CAS No:490-78-8
MF:C8H8O3
MW:152.147322654724
MDL:MFCD00002343
CID:37738
PubChem ID:10279
Update Time:2025-04-18

2',5'-Dihydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Dihydroxyphenyl)ethanone
    • 2-Acetylhydroquinone
    • 2,5-Dihydroxyacetophenone
    • 2',5'-Dihydroxyacetophenone
    • 1-(2,5-DIHYDROXYPHENYL)ETHAN-1-ONE
    • 2,5-Dihydroxyphenyl methyl ketone,2-Acetyl-1,4-dihydroxybenzene,2-Acetylhydroquinone
    • 2`,5`,-Dihydroxyacetophenone
    • 2‘,5‘-Dihydroxyacetophenone
    • 2’,5’-Dihydroxyacetophenone
    • Quinacetophenone
    • 2,5-DHAP
    • Acetylhydroquinone
    • Ethanone, 1-(2,5-dihydroxyphenyl)-
    • Acetylquinol
    • Acetophenone, 2',5'-dihydroxy-
    • 2',5'-Dihydroxy acetophenone
    • 1-Acetyl-2,5-dihydroxybenzene
    • K1H7QH11ZH
    • ghl.PD_Mitscher_leg0.355
    • 2', 5'-Dihydroxyacetophenone
    • 2-Acetyl-1,4-dihydroxybenzene
    • 2,5
    • 2',5'-Dihydroxyacetophenone,98%
    • MDL： MFCD00002343
    • Inchi： 1S/C8H8O3/c1-5(9)7-4-6(10)2-3-8(7)11/h2-4,10-11H,1H3
    • InChI Key： WLDWSGZHNBANIO-UHFFFAOYSA-N
    • SMILES： CC(C1C(O)=CC=C(O)C=1)=O
    • BRN： 0637903

Computed Properties

  • Exact Mass: 152.04700
  • Monoisotopic Mass: 152.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 16
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.2143 (rough estimate)
  • Melting Point: 203.0 to 207.0 deg-C
  • Boiling Point: 329.2°C at 760 mmHg
  • Flash Point: 167.1℃
  • Refractive Index: 1.4447 (estimate)
  • Solubility: dioxane: 50 mg/mL, clear
  • Water Partition Coefficient: Insoluble
  • PSA: 57.53000
  • LogP: 1.30040
  • Solubility: Slightly soluble in water, ether and benzene, soluble in ethanol.

2',5'-Dihydroxyacetophenone Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • RTECS：AM7700000
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

2',5'-Dihydroxyacetophenone Customs Data

  • HS CODE：29145000
  • Customs Data：

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2',5'-Dihydroxyacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM253166-1000g
1-(2,5-Dihydroxyphenyl)ethanone
 490-78-8 95+%
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 $384 2021-06-16
Fluorochem
079189-1g
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 490-78-8 98%
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 ￡10.00 2022-03-01
Fluorochem
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 ￡12.00 2022-03-01
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 490-78-8 98%
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 ￡15.00 2022-03-01
Fluorochem
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 490-78-8 98%
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 ￡49.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D113510-25g
2',5'-Dihydroxyacetophenone
 490-78-8 98%
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 ¥88.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D113510-5g
2',5'-Dihydroxyacetophenone
 490-78-8 98%
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 ¥35.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D113510-100g
2',5'-Dihydroxyacetophenone
 490-78-8 98%
100g
 ¥332.90 2023-09-03
TRC
D454450-10g
1-(2,5-Dihydroxyphenyl)ethanone
 490-78-8
10g
 $ 53.00 2023-09-07
TRC
D454450-25g
1-(2,5-Dihydroxyphenyl)ethanone
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 $ 50.00 2022-06-05

2',5'-Dihydroxyacetophenone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:490-78-8)2',5'-Dihydroxyacetophenone, ≥ 98.0%
Order Number:LE14549;LE2472600
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:490-78-8)2',5'-Dihydroxyacetophenone, ≥ 98.0%
LE14549;LE2472600
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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